Cas no 1932000-27-5 (2-Pyrrolidinone, 4-amino-1-methyl-5-(3-pyridinyl)-, (4R,5S)-)

• Product Name: 2-Pyrrolidinone, 4-amino-1-methyl-5-(3-pyridinyl)-, (4R,5S)-
• CAS No: 1932000-27-5
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5182338
• Update Time: 2025-06-08

2-Pyrrolidinone, 4-amino-1-methyl-5-(3-pyridinyl)-, (4R,5S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-amino-1-methyl-5-(3-pyridinyl)-, (4R,5S)-

• Inchi： 1S/C10H13N3O/c1-13-9(14)5-8(11)10(13)7-3-2-4-12-6-7/h2-4,6,8,10H,5,11H2,1H3/t8-,10+/m1/s1
• InChI Key： BOXJMJPCKDUFDJ-SCZZXKLOSA-N
• SMILES： N1(C)[C@@H](C2=CC=CN=C2)[C@H](N)CC1=O

Additional information on 2-Pyrrolidinone, 4-amino-1-methyl-5-(3-pyridinyl)-, (4R,5S)-

Introduction to 2-Pyrrolidinone, 4-amino-1-methyl-5-(3-pyridinyl)-, (4R,5S) and Its Emerging Applications in Chemical Biology

The compound with the CAS number 1932000-27-5, identified as 2-Pyrrolidinone, 4-amino-1-methyl-5-(3-pyridinyl)-, (4R,5S), represents a fascinating molecule with significant potential in the field of chemical biology. This bicyclic amine derivative exhibits a unique structural framework that has garnered attention for its versatile applications in drug discovery and molecular research. The stereochemistry defined by the (4R,5S) configuration further enhances its appeal, as chiral molecules often play pivotal roles in biological interactions.

2-Pyrrolidinone derivatives are well-documented for their broad spectrum of biological activities. The presence of an amino group at the 4-position and a methyl group at the 1-position adds functional diversity, enabling various chemical modifications that can fine-tune its pharmacological properties. Additionally, the incorporation of a 3-pyridinyl moiety introduces electronic and steric influences that can modulate binding affinity and selectivity in target proteins. This compound’s structural motifs are reminiscent of natural products and pharmacophores found in therapeutic agents, making it a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions. The (4R,5S)-configuration of this compound has been computationally analyzed to identify potential binding pockets in biological targets. Studies suggest that this stereochemistry may enhance binding to specific enzymes and receptors, which could be exploited for the development of novel bioactive molecules. The pyridinyl group further contributes to hydrophobic interactions and hydrogen bonding capabilities, which are critical for drug-like properties.

In the realm of medicinal chemistry, 2-Pyrrolidinone, 4-amino-1-methyl-5-(3-pyridinyl)-, (4R,5S) has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its rigid bicyclic core provides a stable scaffold that can be modified through various reactions such as nucleophilic substitution or metal-catalyzed cross-coupling. These modifications allow chemists to introduce additional functional groups or side chains tailored to specific biological activities.

One particularly intriguing aspect of this compound is its role in modulating neurotransmitter systems. The pyridinyl group is known to interact with monoamine receptors, while the amino and methyl groups can influence secondary amine pathways. Preliminary studies have shown that derivatives of this compound exhibit neuroprotective effects in vitro, suggesting potential applications in neurodegenerative disorders. Further research is warranted to explore these findings in vivo.

The stereochemical purity of (4R,5S)-2-Pyrrolidinone, 4-amino-1-methyl-5-(3-pyridinyl)- is another critical factor contributing to its value. Chiral resolution techniques have been employed to isolate this enantiomer with high enantiomeric excess (ee), ensuring consistent biological activity. Such purity levels are essential for advancing preclinical studies and eventual clinical trials where enantiomeric differences can significantly impact efficacy and safety profiles.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Transition-metal catalysis has been particularly useful in constructing the pyridinyl linkage and introducing the stereocenters at the 4R and 5S positions. These synthetic strategies not only provide insights into efficient route design but also contribute to the broader toolkit available for constructing complex heterocycles.

The growing interest in 2-Pyrrolidinone derivatives stems from their dual functionality—combining both nitrogen-rich heterocycles with amine-based pharmacophores—that makes them ideal candidates for diverse biological applications. Researchers are increasingly leveraging these compounds as building blocks for drug discovery programs targeting cancer, inflammation, and central nervous system disorders. The unique structural features of this molecule offer a rich ground for innovation.

Future directions in studying (4R,5S)-2-Pyrrolidinone, 4-amino-1-methyl-5-(3-pyridinyl)- may include exploring its role as a scaffold for covalent inhibitors or probes that interact specifically with disease-relevant proteins. Advances in protein chemistry have made it possible to design molecules that covalently modify target enzymes or receptors, leading to potent and selective therapeutic agents. This compound’s structural versatility makes it an attractive candidate for such investigations.

In conclusion,2-Pyrrolidinone, 4-amino-1-methyl-5-(3-pyridinyl)-, particularly its (4R,5S) enantiomer with CAS number 1932000-27-5, represents a promising area of research with significant implications for chemical biology and drug development. Its unique structural features combined with recent advances in synthetic and computational chemistry position it as a valuable asset for ongoing investigations into novel bioactive molecules.